Cas no 1807089-96-8 (5-Aminomethyl-2-cyano-3-hydroxybenzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid
• CAS No: 1807089-96-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4946725
• Update Time: 2025-06-12

5-Aminomethyl-2-cyano-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid

• Inchi： 1S/C9H8N2O3/c10-3-5-1-6(9(13)14)7(4-11)8(12)2-5/h1-2,12H,3,10H2,(H,13,14)
• InChI Key： OYUHCZNKORZRTA-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C(C(=O)O)C=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: -2.1
• Topological Polar Surface Area: 107

Additional information on 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid

5-Aminomethyl-2-cyano-3-hydroxybenzoic acid (CAS No. 1807089-96-8): A Multifaceted Compound in Modern Chemical and Pharmaceutical Research

5-Aminomethyl-2-cyano-3-hydroxybenzoic acid, identified by its CAS number 1807089-96-8, is a compound of significant interest in the realms of chemical synthesis and pharmaceutical development. This molecule, featuring a benzoic acid backbone with substituents that include an amino group, a cyano group, and a hydroxyl group, exhibits a unique set of chemical properties that make it valuable for various applications. The structural configuration of this compound not only imparts distinct reactivity but also opens up possibilities for its use in the design of novel therapeutic agents and functional materials.

The importance of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid in contemporary research is underscored by its versatility. The presence of the amino group (-NH₂) allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to build libraries of compounds for drug discovery. The cyano group (-CN) adds another layer of reactivity, enabling reactions such as nucleophilic addition and reduction, which are pivotal in constructing diverse molecular architectures.

In recent years, there has been growing interest in the potential applications of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid in the field of biochemistry and pharmacology. Studies have begun to explore its role as a precursor or a component in the synthesis of bioactive molecules. For instance, researchers have investigated its use in the development of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The hydroxyl group (-OH) on the benzoic acid ring further enhances its utility, as it can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug molecules to their biological targets.

The chemical properties of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid also make it a candidate for material science applications. Its ability to form hydrogen bonds and its solubility characteristics can be leveraged in the design of polymers, coatings, and other functional materials. Additionally, the compound's stability under various conditions makes it suitable for industrial processes where consistency and reliability are paramount.

One of the most compelling aspects of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid is its potential as a building block for more complex molecules. In drug discovery pipelines, intermediates like this one are often used to generate libraries of compounds that can be screened for biological activity. The combination of an amino group, a cyano group, and a hydroxyl group provides multiple sites for chemical modification, allowing researchers to fine-tune the properties of their synthetic products. This flexibility is essential for optimizing drug candidates for efficacy and minimal side effects.

The synthesis of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid itself is an area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions that require careful control over reaction conditions to ensure optimal outcomes. The development of efficient synthetic protocols not only facilitates access to this compound but also contributes to the broader field of organic chemistry by providing new insights into reaction mechanisms and synthetic strategies.

The pharmacological potential of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid has been further explored through computational studies and experimental investigations. Computational modeling has helped researchers predict how this compound might interact with biological targets based on its structural features. These predictions have guided experimental efforts to validate or refine these hypotheses. In vitro studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes, suggesting their potential use as therapeutic agents.

The role of 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid in addressing global health challenges is also gaining attention. As drug-resistant pathogens emerge and traditional treatments become less effective, there is an urgent need for novel therapeutic approaches. Compounds like this one offer a starting point for developing new drugs that can combat these challenges. Additionally, their use in material science applications could lead to innovations that improve quality-of-life technologies.

In conclusion, 5-Aminomethyl-2-cyano-3-hydroxybenzoic acid (CAS No. 1807089-96-8) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features make it valuable for synthesizing complex molecules, including potential therapeutic agents, while also serving as a material science component due to its chemical properties. As research continues to uncover new applications for this compound, its importance is likely to grow even further.